Cas no 1251566-13-8 (N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide)
![N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide structure](https://www.kuujia.com/scimg/cas/1251566-13-8x500.png)
N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N,N-diethyl-7-methyl-4-[3-(trifluoromethoxy)anilino]-1,8-naphthyridine-3-carboxamide
- N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide
-
- Inchi: 1S/C21H21F3N4O2/c1-4-28(5-2)20(29)17-12-25-19-16(10-9-13(3)26-19)18(17)27-14-7-6-8-15(11-14)30-21(22,23)24/h6-12H,4-5H2,1-3H3,(H,25,26,27)
- InChI Key: IAMCOHOIDSVPJV-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=C(C)N=2)C(NC2=CC=CC(OC(F)(F)F)=C2)=C(C(N(CC)CC)=O)C=1
N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3406-2899-5μmol |
N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide |
1251566-13-8 | 5μmol |
$63.0 | 2023-09-10 | ||
Life Chemicals | F3406-2899-30mg |
N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide |
1251566-13-8 | 30mg |
$119.0 | 2023-09-10 | ||
Life Chemicals | F3406-2899-25mg |
N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide |
1251566-13-8 | 25mg |
$109.0 | 2023-09-10 | ||
Life Chemicals | F3406-2899-2μmol |
N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide |
1251566-13-8 | 2μmol |
$57.0 | 2023-09-10 | ||
Life Chemicals | F3406-2899-1mg |
N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide |
1251566-13-8 | 1mg |
$54.0 | 2023-09-10 | ||
Life Chemicals | F3406-2899-10mg |
N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide |
1251566-13-8 | 10mg |
$79.0 | 2023-09-10 | ||
Life Chemicals | F3406-2899-5mg |
N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide |
1251566-13-8 | 5mg |
$69.0 | 2023-09-10 | ||
Life Chemicals | F3406-2899-20μmol |
N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide |
1251566-13-8 | 20μmol |
$79.0 | 2023-09-10 | ||
Life Chemicals | F3406-2899-2mg |
N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide |
1251566-13-8 | 2mg |
$59.0 | 2023-09-10 | ||
Life Chemicals | F3406-2899-3mg |
N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide |
1251566-13-8 | 3mg |
$63.0 | 2023-09-10 |
N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide Related Literature
-
Shane O'Sullivan,Eva Alvarez de Eulate,Yiu Hang Yuen,Erik Helmerhorst,Damien W. M. Arrigan Analyst, 2013,138, 6192-6196
-
Matthew Tirrell Soft Matter, 2011,7, 9572-9582
-
Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586
Additional information on N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide
N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide (CAS No. 1251566-13-8): An Overview of a Promising Compound in Medicinal Chemistry
N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide (CAS No. 1251566-13-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
The chemical structure of N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide is characterized by a central 1,8-naphthyridine core, substituted with a trifluoromethoxyphenyl group and an N,N-diethylcarboxamide moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a valuable candidate for further research and development.
Recent studies have highlighted the potential of N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain.
Furthermore, N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide has shown promising results in preclinical models of cancer. A study conducted at the National Cancer Institute found that this compound exhibits potent anti-proliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell cycle progression.
In addition to its anti-inflammatory and anti-cancer properties, N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide has also been investigated for its potential as an antiviral agent. Research published in Antiviral Research reported that this compound demonstrates significant activity against several viral strains, including influenza and herpes simplex viruses. The antiviral activity is attributed to its ability to interfere with viral replication processes.
The pharmacokinetic profile of N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide has been extensively studied to ensure its suitability for clinical applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has a reasonable half-life, making it suitable for once-daily dosing regimens.
Toxicity studies have also been conducted to assess the safety profile of N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.
In conclusion, N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide (CAS No. 1251566-13-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.
1251566-13-8 (N,N-diethyl-7-methyl-4-{[3-(trifluoromethoxy)phenyl]amino}-1,8-naphthyridine-3-carboxamide) Related Products
- 2228320-83-8(2-bromo-4-2-(1-hydroxycyclopropyl)ethylphenol)
- 946234-91-9(ethyl 4-(4-methylphenyl)-3-(phenylsulfamoyl)thiophene-2-carboxylate)
- 158581-29-4(2,4-Dibromo-6-(tert-butyl-NNO-azoxy)phenylamine)
- 1890828-94-0(2,2-dimethyl-1-(1H-pyrrol-3-yl)cyclopropylmethanol)
- 325694-70-0(N-(2H-1,3-benzodioxol-5-yl)methyl-4-methoxy-3-nitrobenzene-1-sulfonamide)
- 855474-56-5(butyl(hexan-2-yl)amine)
- 2228276-05-7(4-hydroxy-1-(1,2,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid)
- 73024-80-3(5-(Hexadecanoylamino)fluorescein)
- 2228518-51-0(4-(azetidin-3-yl)-1,3,5-trimethyl-1H-pyrazole)
- 1860790-55-1(4-[1-(Aminomethyl)cyclopropyl]oxan-4-ol)



